Cas no 1367934-08-4 (2-(thian-3-yl)acetic acid)

• Product Name: 2-(thian-3-yl)acetic acid
• CAS No: 1367934-08-4
• Molecular Formula: C₇H₁₂O₂S
• Molecular Weight: 160.233981132507
• MDL: MFCD22069162
• CID: 5159777
• PubChem ID: 82415531

2-(thian-3-yl)acetic acid Properties

Names and Identifiers

• 2H-Thiopyran-3-acetic acid, tetrahydro-
• 2-(thian-3-yl)acetic acid

• MDL： MFCD22069162
• InChIKey： AQLJZLIQLBJTBE-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2S/c8-7(9)4-6-2-1-3-10-5-6/h6H,1-5H2,(H,8,9)
• SMILES： C1SCCCC1CC(O)=O

Computed Properties

• Exact Mass: 160.05580079g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.05580079g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids